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Compound of Interest

Compound Name: 1,1-Dibromoformaldoxime

Cat. No.: B047391

For laboratory professionals engaged in research, development, and scientific analysis, the
responsible management of chemical waste is paramount. This guide provides a
comprehensive, step-by-step procedure for the proper disposal of 1,1-Dibromoformaldoxime,
ensuring the safety of personnel and adherence to regulatory standards. Due to its hazardous
properties, this compound requires careful handling throughout its lifecycle, from use to final
disposal.

Core Safety and Regulatory Data

A foundational aspect of safe disposal is a clear understanding of the compound's properties
and the regulations governing its waste classification. The following table summarizes key data

for 1,1-Dibromoformaldoxime.
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Parameter Value | Guideline Source
Chemical Formula CHBr2NO [1112]
Appearance White to dark orange solid [1]

Causes skin irritation (H315),
serious eye irritation (H319),

Hazards ) GHS Hazard Statements
and may cause respiratory

irritation (H335).[3][4]

Considered an organic
Toxicity halogen compound with a General Classification
degree of toxicity.[1]

o Must be classified as
Waste Classification US EPA (40 CFR 261.3)[3][5]
hazardous waste.

Store in a cool, dry, well-
ventilated area in a tightly

Storage sealed container, away from Safety Data Sheet
incompatible materials and

ignition sources.[3][6]

Detailed Disposal Protocol

The proper disposal of 1,1-Dibromoformaldoxime is a critical procedure that must be
conducted with precision and care to mitigate risks. The following protocol outlines the
necessary steps from initial preparation to final hand-off to waste management professionals.

Step 1: Personal Protective Equipment (PPE) and
Preparation
Before handling 1,1-Dibromoformaldoxime for disposal, it is imperative to be equipped with

the appropriate personal protective equipment.

o Eye and Face Protection: Wear chemical safety goggles and a face shield to protect against
splashes.

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.chembk.com/en/chem/1,1-Dibromoformaldoxime
https://www.smolecule.com/products/s716520
https://www.chembk.com/en/chem/1,1-Dibromoformaldoxime
https://aksci.com/sds/W8198_SDS.pdf
https://www.sigmaaldrich.com/US/en/product/synthonixcorporation/sy3371477430?context=bbe
https://www.chembk.com/en/chem/1,1-Dibromoformaldoxime
https://aksci.com/sds/W8198_SDS.pdf
https://pim-resources.coleparmer.com/sds/07051.pdf
https://aksci.com/sds/W8198_SDS.pdf
https://store.apolloscientific.co.uk/storage/msds/OR322187_msds.pdf
https://www.benchchem.com/product/b047391?utm_src=pdf-body
https://www.benchchem.com/product/b047391?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b047391?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

e Hand Protection: Use chemically resistant gloves, such as nitrile or neoprene.

o Body Protection: A lab coat or chemical-resistant apron is required. For larger quantities,
consider a chemical-resistant suit.

o Respiratory Protection: If there is a risk of dust or aerosol generation, a NIOSH-approved
respirator is essential.[6]

o Work Area: Ensure the disposal activities are conducted in a well-ventilated area, such as a
chemical fume hood.[3][6]

Step 2: Waste Segregation and Containerization

Proper segregation and containment are crucial to prevent unintended chemical reactions and
ensure compliant disposal.

o Dedicated Waste Container: Use a dedicated, properly labeled hazardous waste container
that is compatible with halogenated organic compounds.

» Labeling: The container must be clearly labeled as "Hazardous Waste" and include the full
chemical name: "1,1-Dibromoformaldoxime." Note the start date of waste accumulation.

» No Mixing: Do not mix 1,1-Dibromoformaldoxime waste with other waste streams,
particularly incompatible materials.

Step 3: Spill Management

In the event of a spill, immediate and appropriate action is necessary to contain the material
and protect personnel.

e Minor Spills:
o For small spills, use dry cleanup procedures to avoid generating dust.[6]

o Carefully sweep or vacuum the spilled material.[6][7] If using a vacuum, it must be rated
for hazardous dust.

o Place the collected material into the designated hazardous waste container.[6]
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e Major Spills:
o Evacuate the immediate area and alert colleagues.
o If safe to do so, prevent the spill from entering drains or waterways.[6]

o Contact your institution's Environmental Health and Safety (EHS) department or
emergency response team.

Step 4: Final Disposal Procedure

The ultimate disposal of the collected waste must be handled by certified professionals.

e Secure Storage: Store the sealed and labeled hazardous waste container in a designated,
secure area with secondary containment.

» Professional Collection: Arrange for a licensed hazardous waste disposal company to collect
the waste.[8]

o Regulatory Compliance: Ensure that all federal, state, and local regulations for the disposal
of hazardous waste are strictly followed.[1][3] Chemical waste generators are responsible for
the correct classification and disposal of the waste they produce.[3][5]

Disposal Workflow Visualization

The following diagram illustrates the logical flow of the disposal process for 1,1-
Dibromoformaldoxime, from initial handling to final disposal.
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Caption: Disposal workflow for 1,1-Dibromoformaldoxime.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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